molecular formula C20H19FN2O4S B2807018 4-(4-((4-Fluorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)morpholine CAS No. 883247-49-2

4-(4-((4-Fluorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)morpholine

Cat. No. B2807018
CAS RN: 883247-49-2
M. Wt: 402.44
InChI Key: GGCRDPOARGJZTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

In the search for better antibacterial agents, a series of novel new 2-(((5-aryl-1,2,4-oxadiazol-3-yl)methyl)sulfonyl)benzo[d]oxazole derivatives were synthesized using 2-(benzo[d]oxazol-2-ylsulfonyl)acetonitrile and readily available aromatic carboxylic acids .


Molecular Structure Analysis

The molecular structure of this compound includes a fluorophenyl group, a sulfonyl group, a p-tolyl group, an oxazol group, and a morpholine group.


Chemical Reactions Analysis

The compound has been evaluated for its in vitro antibacterial activity against G+ve strains . It showed significant activity against B. subtilis, which is two times higher than that of ciprofloxacin .

Scientific Research Applications

Medicinal Chemistry and Pharmacology

  • Neurokinin-1 Receptor Antagonism : A study highlighted an orally active, water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral clinical administration, indicating its potential in treating emesis and depression. This compound exhibits high affinity and efficacy in pre-clinical tests relevant to these conditions (Harrison et al., 2001).

  • Antimicrobial Activity : Research on sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline (a linezolid intermediate) has shown significant antimicrobial potency against various bacterial and fungal strains. These findings underscore the potential of such compounds in developing new antimicrobial agents (Janakiramudu et al., 2017).

  • Anticancer Evaluation : The synthesis, characterization, and in vitro anticancer evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles revealed their activity against various cancer cell lines, indicating their potential as leads for anticancer drug development (Zyabrev et al., 2022).

Chemical Synthesis and Characterization

  • Novel Synthesis Methods : A study on the synthesis, characterization, and pharmacological studies of sulphur containing 1,2,4-triazole derivatives introduced a five-step procedure for producing novel compounds with demonstrated antimicrobial activity. This highlights the versatility of oxazoline and morpholine derivatives in synthesizing biologically active molecules (Rao et al., 2014).

  • Herbicidal Activities : Research into novel triazolinone derivatives for potential use as herbicides explored the incorporation of pharmacophores such as cyclic imide and phenylurea into the triazolinone scaffold. This study demonstrates the agricultural applications of chemically synthesized compounds containing elements like morpholine (Luo et al., 2008).

properties

IUPAC Name

4-[4-(4-fluorophenyl)sulfonyl-2-(4-methylphenyl)-1,3-oxazol-5-yl]morpholine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19FN2O4S/c1-14-2-4-15(5-3-14)18-22-19(20(27-18)23-10-12-26-13-11-23)28(24,25)17-8-6-16(21)7-9-17/h2-9H,10-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GGCRDPOARGJZTN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NC(=C(O2)N3CCOCC3)S(=O)(=O)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19FN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

402.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.